molecular formula C12H16ClN3O3 B8629231 3-chloro-N-(2-morpholinoethyl)-4-nitroaniline

3-chloro-N-(2-morpholinoethyl)-4-nitroaniline

Cat. No. B8629231
M. Wt: 285.73 g/mol
InChI Key: FELGCFHTCYQHML-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-chloro-N-(2-morpholinoethyl)-4-nitroaniline is a useful research compound. Its molecular formula is C12H16ClN3O3 and its molecular weight is 285.73 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C12H16ClN3O3

Molecular Weight

285.73 g/mol

IUPAC Name

3-chloro-N-(2-morpholin-4-ylethyl)-4-nitroaniline

InChI

InChI=1S/C12H16ClN3O3/c13-11-9-10(1-2-12(11)16(17)18)14-3-4-15-5-7-19-8-6-15/h1-2,9,14H,3-8H2

InChI Key

FELGCFHTCYQHML-UHFFFAOYSA-N

Canonical SMILES

C1COCCN1CCNC2=CC(=C(C=C2)[N+](=O)[O-])Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 2-morpholinoethanamine (5.34 g, 41 mmol), 2,4-dichloro-1-nitrobenzene (7.87 g, 41 mmol) and Cs2CO3 (26.73 g, 82 mmol) in acetonitrile (100 mL) was refluxed for 6 h under N2, then cooled to rt, filtered and concentrated in vacuo. The residue was purified by a silica gel column chromatography (PE/EtOAc (V/V)=4:1) to give the title compound as a yellow solid (5.90 g, 50%).
Quantity
5.34 g
Type
reactant
Reaction Step One
Quantity
7.87 g
Type
reactant
Reaction Step One
Quantity
26.73 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Yield
50%

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